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Compound of Interest

Compound Name: Einecs 281-324-1

Cat. No.: B12669634 Get Quote

Product Identifier: Einecs 281-324-1 refers to a mixture of 5-chloro-2-methyl-2H-isothiazol-3-

one (CMIT) and 2-methyl-2H-isothiazol-3-one (MIT).[1][2] This combination is a widely used

preservative in personal care products and other industrial applications, commonly known by

trade names such as Kathon™ CG.[2][3] This substance is effective against bacteria, fungi,

and yeasts.[2] However, it is also classified as a hazardous material that is corrosive and can

cause severe skin burns, eye damage, and allergic skin reactions.[3][4][5][6]

Immediate Safety and Personal Protective
Equipment (PPE)
Given the hazardous nature of CMIT/MIT, strict adherence to safety protocols is paramount.

The following table summarizes the required personal protective equipment.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

that can cause severe eye

damage.[3][4]

Hand Protection
Impervious gloves (e.g., Nitrile

or Butyl rubber).

To prevent skin contact which

can lead to severe burns and

allergic reactions.[3][4] Gloves

should be immediately

replaced if any signs of

degradation appear.[4]

Body Protection
A complete chemical-resistant

suit.

To protect against skin

exposure. The type of

protective equipment should

be selected based on the

concentration and amount of

the hazardous substance at

the specific workplace.[4]

Respiratory Protection

An approved respirator with an

organic vapor and particulate

filter.

To be used when there is a risk

of inhaling mist or vapor. In

emergency situations, a self-

contained breathing apparatus

(SCBA) is required.[4]

Operational and Handling Plan
Proper handling and storage are crucial to minimize exposure risk and maintain the stability of

the product.

Handling Procedures:

Avoid all personal contact, including inhalation of mist or vapors.[7]

Work in a well-ventilated area.[7]

Do not eat, drink, or smoke when handling the product.[4]
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Wash hands thoroughly after handling.[5]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[1][4]

Storage Conditions:

Store in a cool, dry, and well-ventilated area, out of direct sunlight.[4]

Keep the container tightly closed and in its original container.[4]

Recommended storage temperature is between 1°C and 55°C.[4][5] Protect from freezing.[4]

Store locked up and away from incompatible materials.[4]

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action must be taken to contain and

decontaminate the area.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert materials such as clay, sand, or vermiculite.[1][7]

Collection: Transfer the contaminated materials into suitable, closed containers for disposal.

[1]

Decontamination: Deactivate the spill area with a freshly prepared solution of 5% sodium

bicarbonate and 5% sodium hypochlorite in water.[1][3] A ratio of 10 volumes of deactivation

solution per estimated volume of the residual spill should be used.[1] Allow a contact time of

30 minutes.[3]

Rinsing: Rinse the area with copious amounts of water.[3]
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Disposal:

All waste materials, including contaminated absorbents and deactivated solutions, must be

disposed of in accordance with federal, state, and local regulations.[1][3]

It is recommended to dispose of the waste by incineration.[3]

Do not allow the product or its residuals to enter municipal sewers or open bodies of water.

[1][6]

Workflow for Handling Einecs 281-324-1

Caption: Logical workflow for the safe handling of Einecs 281-324-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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